![molecular formula C8H13N3O B6164165 {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol CAS No. 2680536-07-4](/img/no-structure.png)
{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol
Overview
Description
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-ylmethanol (MMP) is an organic compound that has been used in scientific research for a variety of applications. MMP has been studied for its potential to act as a catalyst in organic synthesis and as an inhibitor of enzymes, among other roles. It has also been studied for its potential to affect biochemical and physiological processes.
Scientific Research Applications
{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol has been studied for its potential to act as a catalyst in organic synthesis. This has been demonstrated in the synthesis of several organic compounds, including benzoxazinones and polymers. It has also been studied for its potential to inhibit enzymes, such as tyrosinase and acetylcholinesterase. In addition, {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol has been studied for its potential to act as an antioxidant, as well as for its potential to affect cell proliferation and apoptosis.
Mechanism of Action
The exact mechanism of action of {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol is still not fully understood. However, it is believed that {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol may act as a catalyst in organic synthesis by forming a covalent bond with the substrate. It is also believed that {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol may inhibit enzymes by forming a covalent bond with the active site of the enzyme. Finally, it is believed that {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol may affect biochemical and physiological processes by acting as an antioxidant and by affecting cell proliferation and apoptosis.
Biochemical and Physiological Effects
{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol has been studied for its potential to affect biochemical and physiological processes. It has been shown to act as an antioxidant, which may be beneficial in reducing oxidative stress and protecting cells from damage. It has also been shown to affect cell proliferation and apoptosis, which may be beneficial in modulating cell growth and death. In addition, {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol has been shown to inhibit enzymes, such as tyrosinase and acetylcholinesterase, which may be beneficial in modulating enzyme activity.
Advantages and Limitations for Lab Experiments
{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. In addition, it is relatively nontoxic and has a low cost. However, there are some limitations to using {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol in lab experiments. It is not very soluble in organic solvents, and it can be difficult to purify. In addition, it is not very stable in acidic or basic solutions.
Future Directions
There are several potential future directions for the study of {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol. It could be studied for its potential to act as a catalyst in the synthesis of other organic compounds. It could also be studied for its potential to inhibit other enzymes, as well as for its potential to affect other biochemical and physiological processes. In addition, it could be studied for its potential to act as a drug or a therapeutic agent. Finally, it could be studied for its potential to act as an antioxidant and to modulate cell growth and death.
Synthesis Methods
{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol can be synthesized in several ways. One method involves the reaction of 2-methyl-3-hydroxy-pyrazin-3-one and formaldehyde. This reaction is catalyzed by sodium carbonate and is conducted in an aqueous solution. Another method involves the reaction of methyl pyrazine-2-carboxylate and formaldehyde in the presence of sodium hydroxide. This reaction is conducted in an aqueous solution. Finally, {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol can also be synthesized by the reaction of 3-methyl-2-hydroxy-pyrazin-3-one and formaldehyde in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol involves the conversion of a pyrazolo[1,5-a]pyrazine derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "5-methylpyrazolo[1,5-a]pyrazine", "formaldehyde", "sodium borohydride", "methanol", "acetic acid", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "5-methylpyrazolo[1,5-a]pyrazine is reacted with formaldehyde in the presence of sodium borohydride to form {5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol.", "The reaction mixture is then quenched with methanol and the resulting solution is acidified with acetic acid.", "The product is extracted with ethyl acetate and the organic layer is washed with water and dried over sodium sulfate.", "The solvent is removed under reduced pressure to yield the desired product as a white solid." ] } | |
CAS RN |
2680536-07-4 |
Product Name |
{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol |
Molecular Formula |
C8H13N3O |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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